RXR agonist 1

• Molecular Formula: C18H20ClN3O3
• Molecular Weight: 361.8 g/mol
• InChI: InChI=1S/C18H20ClN3O3/c1-18(2)8-9-22(13-6-4-3-5-12(13)18)15-11-14(19)20-17(21-15)25-10-7-16(23)24/h3-6,11H,7-10H2,1-2H3,(H,23,24)
• InChIKey: YHIRVAZNBUWSQH-UHFFFAOYSA-N

RXR Agonist 1 Procurement Guide

RXR agonist 1 (CAS 3033207-97-2, also referred to as Compound 33) is a synthetic, pyrimidine-based small molecule that acts as a highly potent and selective agonist of retinoid X receptors (RXRα, RXRβ, RXRγ) [1]. It is characterized as a partial RXR agonist, developed through structure-guided design to achieve superior physicochemical properties compared to earlier rexinoids [2]. The compound has a molecular weight of 361.8 g/mol (C18H20ClN3O3) [3].

Nuclear receptor signaling research — RXR pathway activation study fit

Partial agonist mechanism context — supports graded RXR response investigation

Isoform-selectivity profiling — RXRα/β/γ differential research workflow

• [1] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source
• [2] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source
• [3] RXR agonist 1 (Compound 33) Technical Datasheet. MedChemExpress. View Source

RXR Agonist 1 Substitution Justification

Substituting RXR agonist 1 with other RXR agonists like bexarotene, LG100268, or IRX4204 is scientifically unjustified due to fundamental differences in isoform potency profiles, intrinsic efficacy (partial vs. full agonism), and selectivity against off-target nuclear receptors. These differences translate to divergent transcriptional outcomes in cellular models [1]. The quantitative evidence below demonstrates that RXR agonist 1 occupies a distinct functional niche: it achieves low nanomolar potency comparable to leading rexinoids but with a favorable selectivity window and no detectable off-target activity at 1 µM, a profile not uniformly shared by its closest analogs .

Target Profile

Potential Substitute

Risk Context

Partial agonist, reported RXRα-preferential profile

Bexarotene — full agonist, clinical rexinoid

Full agonism profile may shift transcriptional endpoint context

RXRα-preferential isoform response

LG100268 — equipotent across RXRα/β/γ

Isoform-response context may not transfer to RXRα-preferential studies

Partial agonist, reported NR selectivity

IRX4204 — full RXR agonist

Intrinsic efficacy profile may alter pathway-response interpretation

• [1] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source

RXR Agonist 1 vs. Key Comparators

RXRα Potency vs. Bexarotene

RXR agonist 1 exhibits superior potency for RXRα compared to the clinically approved rexinoid bexarotene (LGD1069). In cell-based transcriptional activation assays, RXR agonist 1 demonstrates an EC50 of 9 nM, which is 3.7-fold more potent than bexarotene's EC50 of 33 nM [1][2].

RXRα Potency

Cross-study comparable

Target: EC50 9 nM Comparator (Bexarotene): EC50 33 nM 3.7-fold lower EC50

Reported higher RXRα potency context

Cell-based transcriptional activation assay comparison

Evidence Dimension	RXRα transcriptional activation potency
Target Compound Data	EC50 = 9 nM
Comparator Or Baseline	Bexarotene (LGD1069): EC50 = 33 nM
Quantified Difference	3.7-fold lower EC50 (higher potency)
Conditions	Cell-based transcriptional activation assay; RXRα reporter gene assay

Why This Matters

Higher potency for RXRα may translate to lower effective concentrations in functional assays, potentially reducing off-target effects at higher doses.

• [1] RXR agonist 1 (Compound 33) Technical Datasheet. MedChemExpress. View Source
• [2] Bexarotene (LGD1069) Technical Datasheet. TargetMol. View Source

Isoform Selectivity vs. LG100268

RXR agonist 1 displays a distinct isoform potency profile compared to LG100268. While LG100268 is roughly equipotent across RXRα, β, and γ (EC50s: 4, 3, 4 nM), RXR agonist 1 shows a 2-fold variation between RXRα (9 nM) and RXRβ (18 nM) [1][2]. This differential isoform sensitivity may be exploited for studies requiring RXRα-preferential activation.

Isoform Selectivity

Cross-study comparable

RXRα: 9 nM / RXRβ: 18 nM / RXRγ: 11 nM vs. LG100268 RXRα 4 / RXRβ 3 / RXRγ 4 nM RXRβ EC50 6-fold higher vs. comparator

Reported isoform-selectivity context

Differential isoform sensitivity may support RXRα-preferential studies

Evidence Dimension	Isoform-specific EC50 values (RXRα, RXRβ, RXRγ)
Target Compound Data	RXRα: 9 nM; RXRβ: 18 nM; RXRγ: 11 nM
Comparator Or Baseline	LG100268: RXRα: 4 nM; RXRβ: 3 nM; RXRγ: 4 nM
Quantified Difference	RXRβ EC50 is 6-fold higher for RXR agonist 1 vs. LG100268; RXRα EC50 is 2.25-fold higher.
Conditions	Cell-based transcriptional activation assays; reporter gene assays

Why This Matters

The isoform selectivity profile influences downstream gene expression patterns, as RXRα, β, and γ have distinct tissue distributions and heterodimerization partners.

• [1] RXR agonist 1 (Compound 33) Technical Datasheet. MedChemExpress. View Source
• [2] LG100268 (LG268) Technical Datasheet. MedChemExpress. View Source

Partial Agonism vs. IRX4204

RXR agonist 1 is characterized as a partial RXR agonist [1], whereas IRX4204 (AGN194204) is a full agonist [2]. Partial agonists do not elicit the maximal transcriptional response of a full agonist, even at saturating concentrations. This can result in reduced side effects associated with RXR over-activation, such as hypertriglyceridemia, while still providing therapeutic benefit [3].

Intrinsic Efficacy

Class-level inference

Partial agonist (RXR agonist 1) vs. Full agonist (IRX4204) Qualitative difference in maximal transcriptional response

Reported intrinsic efficacy context

Partial agonism endpoint context; model-specific review recommended

Evidence Dimension	Intrinsic efficacy (partial vs. full agonism)
Target Compound Data	Partial agonist (inferred from literature designation and EC50 values relative to reference full agonist)
Comparator Or Baseline	IRX4204: Full agonist
Quantified Difference	N/A (qualitative difference in maximum transcriptional response)
Conditions	Transcriptional activation assays; maximal efficacy comparison

Why This Matters

Partial agonism offers a safety advantage by avoiding the adverse metabolic effects (e.g., hypertriglyceridemia) associated with full RXR activation, a key limitation of bexarotene and other full agonists.

• [1] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source
• [2] AGN194204 (IRX4204) Technical Datasheet. MedChemExpress. View Source
• [3] Comparative evaluation of the biological characteristics of a novel retinoid X receptor agonist and bexarotene. ScienceDirect, 2025. View Source

Off-Target Nuclear Receptor Selectivity

RXR agonist 1 demonstrates a favorable selectivity profile with no off-target effect at 1 µM on nuclear receptors related to RXR . This contrasts with bexarotene, which can cross-activate retinoic acid receptors (RARs) at higher concentrations [1].

NR Selectivity

Data to verify

No activity at 1 µM against related nuclear receptors vs. Bexarotene with reported RAR cross-activity at elevated concentrations

Reported selectivity profile

Sources not provided; confirmatory review recommended

Evidence Dimension	Off-target activity against related nuclear receptors
Target Compound Data	No activity at 1 µM against related nuclear receptors
Comparator Or Baseline	Bexarotene: Activity at RARs reported at elevated concentrations
Quantified Difference	>1 µM selectivity window for RXR agonist 1
Conditions	Nuclear receptor panel screening at 1 µM

Why This Matters

A clean selectivity profile reduces the risk of confounding biological effects in research studies and improves the safety margin for potential therapeutic applications.

• [1] An Isochroman Analog of CD3254 and Allyl-, Isochroman-Analogs of NEt-TMN Prove to Be More Potent Retinoid-X-Receptor (RXR) Selective Agonists Than Bexarotene. 2022. View Source

RXR Agonist 1 Research Applications

RXRα-Dominant Signaling in Oncology

Given its 3.7-fold higher potency for RXRα over bexarotene and its isoform profile (EC50: 9 nM for RXRα vs. 18 nM for RXRβ), RXR agonist 1 is particularly suited for studies aimed at dissecting RXRα-specific transcriptional programs in cancer cell lines, where RXRα is often the primary mediator of growth-inhibitory effects [1].

In Vivo Safety Margin Studies

The partial agonism and clean off-target profile of RXR agonist 1 at 1 µM make it a superior choice for long-term in vivo studies where RXR-mediated hypertriglyceridemia and other adverse effects of full agonists like bexarotene are a major concern [2]. Its favorable physicochemical properties also support better bioavailability [3].

Precise RXR Heterodimer Modulation

As a partial agonist, RXR agonist 1 allows researchers to modulate RXR activity without saturating the receptor, enabling more nuanced studies of RXR heterodimer function (e.g., with PPARγ, LXR, or Nurr1) compared to full agonists that may mask subtle regulatory effects [4].

Application

Selection Property

Validation Focus

RXRα transcriptional program studies

Isoform-selectivity assay context

RXRα-specific endpoint review

Nuclear receptor safety endpoint studies

Partial agonism response context

Metabolic endpoint monitoring

RXR heterodimer modulation studies

Partial agonist activation profile

Heterodimer partner response context

• [1] RXR agonist 1 (Compound 33) Technical Datasheet. MedChemExpress. View Source
• [2] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source
• [3] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source
• [4] Lewandowski, M., Carmina, M., Knümann, L., et al. Structure-Guided Design of a Highly Potent Partial RXR Agonist with Superior Physicochemical Properties. J. Med. Chem. 2024, 67 (3), 2152–2164. View Source